2-cyano-3-(3-methoxyphenyl)-N-(3-methylphenyl)propanamide

Specification

• CAS No.: 1260950-16-0
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3
• IUPAC Name: 2-cyano-3-(3-methoxyphenyl)-N-(3-methylphenyl)propanamide
• Standard InChI: InChI=1S/C18H18N2O2/c1-13-5-3-7-16(9-13)20-18(21)15(12-19)10-14-6-4-8-17(11-14)22-2/h3-9,11,15H,10H2,1-2H3,(H,20,21)
• Standard InChI Key: DPFVCAYRDSTDOO-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)C(CC2=CC(=CC=C2)OC)C#N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C(CC2=CC(=CC=C2)OC)C#N

Introduction

2-Cyano-3-(3-methoxyphenyl)-N-(3-methylphenyl)propanamide is a synthetic organic compound used primarily in research settings. It belongs to the class of propanamides, which are derivatives of propanoic acid. The compound is characterized by its molecular formula, C18H18N2O2, and molecular weight of 294.35 g/mol. This article will delve into the properties, synthesis, and potential applications of this compound, drawing from available scientific literature.

Synthesis

While specific synthesis protocols for 2-cyano-3-(3-methoxyphenyl)-N-(3-methylphenyl)propanamide are not detailed in the available literature, compounds of similar structure are typically synthesized through reactions involving amide formation. This often involves the reaction of an acid chloride with an amine in the presence of a base.

Potential Applications

Although specific applications for 2-cyano-3-(3-methoxyphenyl)-N-(3-methylphenyl)propanamide are not well-documented, compounds with similar structures have been explored for their biological activities, such as anti-inflammatory or anticancer properties. For instance, other propanamide derivatives have shown promise in inhibiting enzymes or interacting with biological targets.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its biological activity, including potential anti-inflammatory or anticancer effects. Techniques such as molecular docking and in vitro assays could be employed to evaluate its efficacy and safety.